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Compound of Interest

Compound Name: 5-Benzyloxan-2-one

Cat. No.: B15484364

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Benzyloxolan-2-one. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical.

Hazard Identification and Personal Protective
Equipment

5-Benzyloxolan-2-one is a chemical that requires careful handling due to its potential health
hazards. It is classified as a substance that can cause skin and eye irritation, and may also
lead to respiratory irritation.[1][2][3]

Summary of Hazards:
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Hazard Type

Description

GHS Classification

Causes skin irritation upon

Skin Irritation Category 2

contact.[1][2]
o Causes serious eye irritation.

Eye Irritation Category 2A

[1][2]
) o May cause respiratory irritation

Respiratory Irritation . Category 3
if inhaled.[1][2][3]

Combustibility Combustible liquid.[1] Category 4

Ingestion Harmful if swallowed.[3] Category 4

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 5-Benzyloxolan-2-one, the following personal

protective equipment is mandatory.

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or other suitable

material.

Eye and Face Protection

Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory.

Face shield

Recommended when there is

a risk of splashing.

Skin and Body Protection

Laboratory coat

Fully buttoned to protect

against skin contact.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood

Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[1]

[2]
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Standard Operating Procedure for Handling 5-
Benzyloxolan-2-one

Adherence to the following step-by-step protocol is essential for the safe handling of 5-
Benzyloxolan-2-one.

1. Preparation and Engineering Controls:
o Ensure a calibrated and certified chemical fume hood is operational.

» Verify that an emergency eyewash station and safety shower are accessible and have been
recently tested.

o Clear the workspace of any unnecessary items to prevent clutter and potential hazards.
o Keep away from heat, sparks, open flames, and hot surfaces.[1]

2. Donning Personal Protective Equipment (PPE):

e Put on a laboratory coat, ensuring it is fully buttoned.

» Wear safety glasses with side shields or goggles.

¢ Put on chemical-resistant gloves.

3. Handling the Chemical:

o Conduct all work with 5-Benzyloxolan-2-one inside a chemical fume hood.

e Avoid direct contact with the skin, eyes, and clothing.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid form.
« If heating the substance, do so with caution and ensure proper ventilation.[1]
4. Post-Handling Procedures:

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]
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o Clean the work area and any equipment used.

 Remove PPE in the correct order to avoid cross-contamination: gloves first, then
goggles/face shield, and finally the lab coat.

Emergency and First Aid Procedures

In the event of an exposure, immediate action is critical.

Exposure Route First Aid Measures

Take off immediately all contaminated clothing.
In case of skin contact Rinse skin with water/shower.[1][2] If skin

irritation occurs, get medical advice/attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In case of eye contact _ o o

do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice/attention.[1]

Remove person to fresh air and keep
If inhaled comfortable for breathing. Call a POISON
CENTER/doctor if you feel unwell.[1][2]

Immediately make the victim drink water (two
If swallowed .
glasses at most). Consult a physician.[1][2]

Disposal Plan

Proper disposal of 5-Benzyloxolan-2-one and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste containing 5-Benzyloxolan-2-one in a designated,
properly labeled, and sealed waste container.

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[1] Do
not let the product enter drains.[2]

» Contaminated Clothing: Take off contaminated clothing and wash it before reuse.[1]
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Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling 5-
Benzyloxolan-2-one.
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Caption: Workflow for Safe Handling of 5-Benzyloxolan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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